Cas no 23589-73-3 (5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one)

5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one structure
23589-73-3 structure
Product Name:5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
CAS No:23589-73-3
MF:C8H4ClNO2S
MW:213.640859603882
MDL:MFCD22046716
CID:1414683
PubChem ID:12437397
Update Time:2025-04-20

5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxathiazol-2-one, 5-(3-chlorophenyl)-
    • 5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
    • 5-(m-Chlorophenyl)-1,3,4-Oxathiazol-2-One
    • 5-(3-chlorophenyl)-1,3,4-oxathiazol-2-one
    • EN300-200262
    • 23589-73-3
    • IBNXWVDYILLAKN-UHFFFAOYSA-N
    • SCHEMBL11396664
    • MDL: MFCD22046716
    • Inchi: 1S/C8H4ClNO2S/c9-6-3-1-2-5(4-6)7-10-13-8(11)12-7/h1-4H
    • InChI Key: IBNXWVDYILLAKN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NSC(=O)O1

Computed Properties

  • Exact Mass: 212.96522
  • Monoisotopic Mass: 212.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64Ų

Experimental Properties

  • PSA: 38.66

5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C612523-10mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3
10mg
$ 50.00 2022-06-06
TRC
C612523-50mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3
50mg
$ 210.00 2022-06-06
TRC
C612523-100mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3
100mg
$ 295.00 2022-06-06
A2B Chem LLC
AW03381-2.5g
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
2.5g
$1655.00 2024-04-20
A2B Chem LLC
AW03381-5g
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
5g
$2432.00 2024-04-20
A2B Chem LLC
AW03381-10g
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
10g
$3589.00 2024-04-20
A2B Chem LLC
AW03381-50mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
50mg
$227.00 2024-04-20
A2B Chem LLC
AW03381-100mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
100mg
$322.00 2024-04-20
A2B Chem LLC
AW03381-250mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
250mg
$445.00 2024-04-20
A2B Chem LLC
AW03381-500mg
5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
23589-73-3 95%
500mg
$681.00 2024-04-20
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.